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For Researchers, Scientists, and Drug Development Professionals

Abstract
5-Fluoro-2-methylbenzyl bromide, a halogenated aromatic compound, has emerged as a

pivotal building block in the landscape of organic synthesis and medicinal chemistry. Its unique

structural arrangement, featuring a reactive benzylic bromide and a strategically positioned

fluorine atom, imparts a distinct reactivity profile that is highly sought after for the construction

of complex molecular architectures. This guide provides a comprehensive technical overview of

5-Fluoro-2-methylbenzyl bromide, encompassing its fundamental physicochemical

properties, detailed synthetic protocols, and its diverse applications, particularly within the

realm of drug discovery and materials science. The causality behind experimental choices, self-

validating protocols, and authoritative references are interwoven to present a holistic and

actionable resource for researchers at the forefront of chemical innovation.

Introduction: The Strategic Importance of
Fluorinated Benzyl Bromides
The incorporation of fluorine into organic molecules is a well-established strategy in modern

drug design to enhance metabolic stability, binding affinity, and lipophilicity. 5-Fluoro-2-
methylbenzyl bromide serves as a versatile reagent for introducing the 5-fluoro-2-

methylbenzyl moiety into a wide array of substrates. The presence of the bromomethyl group

provides a reactive handle for nucleophilic substitution reactions, making it an invaluable
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intermediate in the synthesis of pharmaceuticals and agrochemicals.[1] Its utility extends to the

development of novel compounds with potential therapeutic properties, including anti-

inflammatory and anticancer agents.[1] This guide will delve into the core attributes of this

compound, providing the technical insights necessary for its effective and safe utilization in a

research and development setting.

Physicochemical Properties and Characterization
A thorough understanding of a compound's physical and chemical properties is paramount for

its successful application in synthesis. 5-Fluoro-2-methylbenzyl bromide is a liquid at room

temperature, typically appearing as a colorless to light yellow or orange substance.[2][3]

Table 1: Physicochemical Data of 5-Fluoro-2-methylbenzyl bromide

Property Value Source(s)

Molecular Formula C₈H₈BrF [2]

Molecular Weight 203.05 g/mol [1][2][4]

CAS Number 261951-71-7 [2]

Appearance
Light orange to yellow to green

clear liquid
[2]

Boiling Point 86 °C at 3 mmHg [2]

Density 1.47 g/mL [2]

Refractive Index (n20/D) 1.547-1.551 [1]

Purity (GC) ≥ 97% [2]

InChI Key
DRIYGEORZARQGO-

UHFFFAOYSA-N
[5]

SMILES CC1=C(C=C(C=C1)F)CBr [5]

Analytical Characterization:
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Standard analytical techniques are employed to confirm the identity and purity of 5-Fluoro-2-
methylbenzyl bromide. These include:

Gas Chromatography (GC): To assess purity.[1]

Infrared (IR) Spectroscopy: To confirm the presence of characteristic functional groups.[1]

Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy: To elucidate the structure and

confirm the arrangement of protons.[1]

Synthesis and Purification: A Practical Workflow
The synthesis of 5-Fluoro-2-methylbenzyl bromide typically involves the radical bromination

of 5-fluoro-2-methyltoluene (4-fluoro-o-xylene). This reaction is a cornerstone of organic

synthesis, relying on the selective halogenation of the benzylic position.

Synthetic Pathway
The most common laboratory-scale synthesis involves the free-radical bromination of 4-fluoro-

o-xylene using a brominating agent such as N-bromosuccinimide (NBS) in the presence of a

radical initiator like benzoyl peroxide or AIBN, and often under photochemical conditions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1304797?utm_src=pdf-body
https://www.benchchem.com/product/b1304797?utm_src=pdf-body
https://www.myskinrecipes.com/shop/en/benzyl-bromides/119876--5-fluoro-2-methylbenzyl-bromide.html?SubmitCurrency=1&id_currency=7
https://www.myskinrecipes.com/shop/en/benzyl-bromides/119876--5-fluoro-2-methylbenzyl-bromide.html?SubmitCurrency=1&id_currency=7
https://www.myskinrecipes.com/shop/en/benzyl-bromides/119876--5-fluoro-2-methylbenzyl-bromide.html?SubmitCurrency=1&id_currency=7
https://www.benchchem.com/product/b1304797?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Starting Materials

Reaction Work-up & Purification Final Product

4-Fluoro-o-xylene

Reaction under Reflux
with Light Irradiation

N-Bromosuccinimide (NBS)

Radical Initiator (e.g., AIBN)

Solvent (e.g., CCl4)

Filtration to remove
succinimide

Reaction Mixture Aqueous Wash Drying over Na2SO4 Solvent Evaporation Vacuum Distillation
Crude Product

5-Fluoro-2-methylbenzyl bromide

Click to download full resolution via product page

Caption: Synthetic workflow for 5-Fluoro-2-methylbenzyl bromide.

Detailed Experimental Protocol
This protocol is a representative example and should be adapted and optimized based on

laboratory conditions and scale.

Reaction Setup: In a two-necked round-bottom flask equipped with a reflux condenser and a

dropping funnel, dissolve 4-fluoro-o-xylene (1 equivalent) in a suitable dry solvent like carbon

tetrachloride.[6]

Initiation: Add a catalytic amount of a radical initiator (e.g., AIBN or benzoyl peroxide).

Bromination: Heat the mixture to reflux and add a solution of N-bromosuccinimide (NBS)

(1.05 equivalents) in the solvent dropwise. Irradiate the mixture with a light source (e.g., a

500-watt photolamp) to facilitate the reaction.[6] The rate of addition should be controlled to

maintain a nearly colorless reflux.[6]
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Monitoring: The reaction progress can be monitored by TLC or GC analysis. The reaction is

typically complete within 30 minutes to 2 hours.[6]

Work-up:

Cool the reaction mixture to room temperature.

Filter the mixture to remove the succinimide byproduct.

Wash the filtrate with ice-cold water, followed by an ice-cold aqueous sodium bicarbonate

solution, and then again with ice-cold water to remove any remaining acids and unreacted

reagents.[6]

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.[6]

Purification:

Remove the solvent under reduced pressure using a rotary evaporator.[6]

Purify the crude product by vacuum distillation to yield pure 5-Fluoro-2-methylbenzyl
bromide.[6]

Applications in Drug Discovery and Organic
Synthesis
The utility of 5-Fluoro-2-methylbenzyl bromide stems from its ability to act as a potent

electrophile in nucleophilic substitution reactions. This reactivity is harnessed in various

synthetic applications.

Role as an Alkylating Agent
The primary application of 5-Fluoro-2-methylbenzyl bromide is as an alkylating agent. It

readily reacts with a variety of nucleophiles, including amines, alcohols, thiols, and carbanions,

to introduce the 5-fluoro-2-methylbenzyl group. This is particularly valuable in the

pharmaceutical industry for modifying molecular structures to enhance biological activity.[1][7]
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Caption: General schematic of an alkylation reaction.

Synthesis of Bioactive Molecules
The strategic placement of the fluorine atom can significantly impact the pharmacokinetic and

pharmacodynamic properties of a drug molecule. Fluorine's high electronegativity can alter the

acidity of nearby protons and influence metabolic pathways, often leading to increased

bioavailability and stability. For this reason, 5-Fluoro-2-methylbenzyl bromide is a valuable

intermediate in the synthesis of fluorinated compounds for drug discovery programs.[2][8]

Material Science Applications
Beyond pharmaceuticals, this compound is also utilized in material science.[2] The

incorporation of the fluorinated benzyl moiety can impart desirable properties to polymers and

other materials, such as enhanced thermal stability and chemical resistance.[7]

Safe Handling and Storage
5-Fluoro-2-methylbenzyl bromide is a hazardous chemical and must be handled with

appropriate safety precautions.

Hazard Identification:

Causes severe skin burns and eye damage.[9]

May cause respiratory irritation.

Harmful if swallowed, in contact with skin, or if inhaled.[10]
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It is classified as a lachrymator, a substance that irritates the eyes and causes tears.[9]

Table 2: Safety and Handling Information
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Aspect Recommendation Source(s)

Personal Protective Equipment

(PPE)

Wear protective gloves,

clothing, and eye/face

protection.

[11]

Handling

Use only in a well-ventilated

area or under a chemical fume

hood. Avoid breathing mist,

vapors, or spray.

[11]

Storage

Store in a cool, well-ventilated

area in a tightly closed

container. It is light-sensitive

and should be stored

accordingly. Recommended

storage temperature is 2-8 °C.

[10]

First Aid (Skin Contact)

Immediately remove all

contaminated clothing. Drench

the affected skin with running

water for at least 15 minutes.

Seek immediate medical

attention.

[10][11]

First Aid (Eye Contact)

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing

for at least 15 minutes. Seek

immediate medical attention.

[11]

Fire Fighting

Use carbon dioxide, dry

chemical powder, or foam. In a

fire, it may emit toxic fumes of

carbon oxides, hydrogen

bromide, and hydrogen

fluoride.

[10]
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Conclusion
5-Fluoro-2-methylbenzyl bromide is a versatile and valuable reagent in the fields of organic

synthesis, medicinal chemistry, and material science. Its unique combination of a reactive

benzylic bromide and a fluorine substituent provides a powerful tool for the construction of

complex and novel molecules. A thorough understanding of its properties, synthesis, and safe

handling procedures, as outlined in this guide, is essential for harnessing its full potential in

research and development endeavors. The continued exploration of its applications is expected

to contribute to advancements in various scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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